molecular formula C17H24FNO4S B5632446 (3R*,4R*)-1-[(2-fluorophenyl)sulfonyl]-3-methyl-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol

(3R*,4R*)-1-[(2-fluorophenyl)sulfonyl]-3-methyl-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol

Cat. No. B5632446
M. Wt: 357.4 g/mol
InChI Key: ALVVKAYPJONOQD-DYVFJYSZSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar complex organic compounds often involves multi-step reactions, including the formation of key intermediates such as piperidine and tetrahydropyran derivatives. For instance, the addition-rearrangement reactions with arylsulfonyl isocyanates can generate corresponding piperidone derivatives, as seen in the synthesis of 3-formyl- and 3-acetyl-6-methoxy-3-methyl-1-(arylsulfonyl)-2-piperidones from 3,4-dihydro-2-methoxy-5-methyl-2H-pyran and phenylsulfonyl isocyanate (Jao et al., 1996).

Molecular Structure Analysis

The molecular structure of compounds within this category is often characterized by specific conformations and bonding patterns. For example, related compounds have been found to exhibit a half-chair conformation of the reduced pyridine ring, with substituents occupying equatorial or axial positions, affecting their molecular interactions and stability (Sagar et al., 2017).

Chemical Reactions and Properties

The chemical reactivity of such compounds is influenced by their functional groups. Sulfonyl and piperidinyl groups, for example, participate in various chemical reactions, including nucleophilic substitutions and addition-rearrangement reactions, which are crucial for the synthesis of diverse derivatives with potential biological activities (Jao et al., 1996).

properties

IUPAC Name

(3R,4R)-1-(2-fluorophenyl)sulfonyl-3-methyl-4-(oxan-4-yl)piperidin-4-ol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H24FNO4S/c1-13-12-19(24(21,22)16-5-3-2-4-15(16)18)9-8-17(13,20)14-6-10-23-11-7-14/h2-5,13-14,20H,6-12H2,1H3/t13-,17+/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ALVVKAYPJONOQD-DYVFJYSZSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CN(CCC1(C2CCOCC2)O)S(=O)(=O)C3=CC=CC=C3F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H]1CN(CC[C@]1(C2CCOCC2)O)S(=O)(=O)C3=CC=CC=C3F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H24FNO4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

357.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(3R*,4R*)-1-[(2-fluorophenyl)sulfonyl]-3-methyl-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.